Cas no 100324-80-9 ((S)-Lisofylline)

• Product Name: (S)-Lisofylline
• CAS No: 100324-80-9
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• CID: 1127420
• PubChem ID: 23519621
• Update Time: 2025-04-20

(S)-Lisofylline Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,7-dihydro-1-[(5S)-5-hydroxyhexyl]-3,7-dimethyl-
• (S)-Lisofylline
• 1-[(5S)-5-HYDROXYHEXYL]-3,7-DIMETHYLPURINE-2,6-DIONE
• (S)-LSF
• MS-23980
• (S)-Lisophylline
• Lisofylline, (S)-
• LISOPHYLLINE, (S)-
• CHEBI:143564
• 1-[(5S)-5-hydroxyhexyl]-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• UNII-N939YFB9KP
• AKOS040744992
• 1-[(5S)-5-hydroxyhexyl]-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• (+)-lisofylline
• CHEMBL4300766
• (S)-1-(5-HYDROXYHEXYL)-3,7-DIMETHYL-1H-PURINE-2,6(3H,7H)-DIONE
• Q27284727
• 100324-80-9
• 1H-PURINE-2,6-DIONE, 3,7-DIHYDRO-1-((5S)-5-HYDROXYHEXYL)-3,7-DIMETHYL-
• 1-[(S)-5-Hydroxyhexyl]-3,7-dimethylxanthine
• SCHEMBL1495100
• NSMXQKNUPPXBRG-VIFPVBQESA-N
• N939YFB9KP
• HY-109854
• (S)-1-(5-hydroxyhexyl)-3,7-dimethylxanthine
• CS-0034089

• Inchi： 1S/C13H20N4O3/c1-9(18)6-4-5-7-17-12(19)10-11(14-8-15(10)2)16(3)13(17)20/h8-9,18H,4-7H2,1-3H3/t9-/m0/s1
• InChI Key： NSMXQKNUPPXBRG-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCCCN1C(N(C)C2=C(C1=O)N(C)C=N2)=O

Computed Properties

• Exact Mass: 280.15354051g/mol
• Monoisotopic Mass: 280.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 82.05000
• LogP: -0.01520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines